Cas no 1804417-22-8 (6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804417-22-8
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4877622
• Update Time: 2025-05-25

6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)9-6(1-2-13)3-7(4-14)16-8(9)5-15/h3,10H,1,4,14H2
• InChI Key： NRSKMNUHSWEEJT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CN)C=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 0.1
• Topological Polar Surface Area: 86.5

Additional information on 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile

Comprehensive Analysis of 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804417-22-8): Properties, Applications, and Industry Insights

The chemical compound 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804417-22-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This pyridine derivative is characterized by its difluoromethyl and cyano functional groups, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly exploring its role in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these sectors.

One of the most searched questions related to this compound is: "What are the synthetic routes for 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile?" The synthesis typically involves multi-step reactions, including nucleophilic substitution and condensation, with careful optimization to achieve high yields. The presence of the aminomethyl group allows for further derivatization, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its potential as a bioactive scaffold, particularly in targeting enzymes or receptors involved in metabolic disorders.

In the context of sustainable chemistry, this compound aligns with the trend toward fluorine-containing molecules, which are prized for their stability and bioavailability. The difluoromethyl moiety, in particular, enhances lipophilicity and metabolic resistance, a feature frequently discussed in AI-driven drug design forums. Additionally, its cyano group offers opportunities for click chemistry applications, a hot topic in bioconjugation research.

From an industrial perspective, 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile is often referenced in patents related to herbicide development. Its structural motifs mimic those found in commercial agrochemicals, addressing the need for novel modes of action against resistant weeds. This connection to precision agriculture has spurred interest among manufacturers seeking eco-friendly alternatives.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency—a priority for regulatory compliance. Discussions on QC protocols for heterocyclic compounds frequently cite CAS No. 1804417-22-8 as a case study due to its complex functionalization.

Looking ahead, the demand for 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetonitrile is expected to rise, driven by its interdisciplinary applications. Whether in high-throughput screening libraries or as a building block for functional materials, this compound exemplifies the convergence of innovation and practicality in modern chemistry.